molecular formula C17H17N3O2 B8543867 7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one CAS No. 89108-61-2

7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one

Cat. No.: B8543867
CAS No.: 89108-61-2
M. Wt: 295.34 g/mol
InChI Key: PRMCQFRCHFAZMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89108-61-2

Molecular Formula

C17H17N3O2

Molecular Weight

295.34 g/mol

IUPAC Name

7-butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6-one

InChI

InChI=1S/C17H17N3O2/c1-2-3-9-13-15(21)14-16(19-11-10-18-14)20(17(13)22)12-7-5-4-6-8-12/h4-8,10-11,21H,2-3,9H2,1H3

InChI Key

PRMCQFRCHFAZMP-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(C2=NC=CN=C2N(C1=O)C3=CC=CC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3.5 g. of methyl 2-phenylamino-3pyrazine carboxylate, 30 ml. of ethyl caproate and 4 g. of potassium tertiary butoxide is stirred and heated under nitrogen at 150°-160° for one and a half hours. The reaction mixture is poured on ice, extracted with ethyl acetate and the ethyl acetate extracts washed with water. The combined aqueous layers are acidified to pH 5.5 with dilute hydrochloric acid and the solid filtered. Recrystallization from ethyl acetate-hexane yields the product of this example as a colorless solid; m.p. 183°-185° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.